2-(4-chlorophenoxy)-N-((4-hydroxychroman-4-yl)methyl)-2-methylpropanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]-2-methylpropanamide
• InChI: InChI=1S/C20H22ClNO4/c1-19(2,26-15-9-7-14(21)8-10-15)18(23)22-13-20(24)11-12-25-17-6-4-3-5-16(17)20/h3-10,24H,11-13H2,1-2H3,(H,22,23)
• InChI Key: CZHWDBLBPTWYDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCC1(CCOC2=CC=CC=C21)O)OC3=CC=C(C=C3)Cl
• Molecular Formula: C20H22ClNO4
• Molecular Weight: 375.8 g/mol
• CAS No.: 1396809-41-8

Description

2-(4-chlorophenoxy)-N-((4-hydroxychroman-4-yl)methyl)-2-methylpropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and biotechnology. This compound is also known by its chemical name, TAK-659, and has a molecular formula of C21H23ClNO4.

Scientific Research Applications

Environmental Presence and Toxicity Chlorophenols, which share part of the chemical structure with the compound of interest, are known for their widespread use and resulting environmental contamination. They are by-products of several industrial processes and have been detected in various environmental matrices, including water and soil. Chlorophenols possess antimicrobial properties and have been used as preservatives, but they also raise concerns due to their potential toxicity and persistence in the environment. Studies have shown that chlorophenols can exhibit moderate toxic effects on both mammalian and aquatic life, with the possibility of bioaccumulation and endocrine-disrupting actions (Krijgsheld & Gen, 1986).